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Compound of Interest

Compound Name: 7-Fluoro-3-iodoquinoline

Cat. No.: B1445685 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of our work is

intrinsically linked to the safety of our laboratory practices. The compound 7-Fluoro-3-
iodoquinoline, a halogenated quinoline derivative, presents a specific set of handling

challenges due to its structural motifs. While a specific Safety Data Sheet (SDS) for this exact

compound (CAS No. 1416440-27-1) is not readily available in public databases, a robust safety

protocol can be developed by analyzing the known hazards of structurally similar molecules

and adhering to established best practices for handling halogenated aromatic compounds.[1]

This guide provides a detailed operational and disposal plan to ensure the safe utilization of 7-
Fluoro-3-iodoquinoline in a laboratory setting.

Understanding the Hazard Profile: An Evidence-
Based Approach
The potential hazards of 7-Fluoro-3-iodoquinoline can be inferred from data on analogous

compounds. For instance, the GHS classifications for 7-Fluoroisoquinoline include warnings for

being harmful if swallowed, causing skin and serious eye irritation, and potentially causing

respiratory irritation.[2] Similarly, other halogenated quinolines are known to be toxic and

irritants.[3] Therefore, it is prudent to handle 7-Fluoro-3-iodoquinoline with the assumption

that it possesses similar toxicological properties.

Inferred Hazard Classifications for 7-Fluoro-3-iodoquinoline:
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Hazard Class
Inferred GHS
Classification

Rationale

Acute Toxicity, Oral Warning

Based on data for 7-

Fluoroisoquinoline (H302:

Harmful if swallowed).[2]

Skin Corrosion/Irritation Warning

Based on data for 7-

Fluoroisoquinoline (H315:

Causes skin irritation).[2]

Serious Eye Damage/Irritation Warning

Based on data for 7-

Fluoroisoquinoline (H319:

Causes serious eye irritation).

[2]

Specific Target Organ Toxicity Warning

Based on data for 7-

Fluoroisoquinoline (H335: May

cause respiratory irritation).[2]

Furthermore, studies on the genotoxicity of fluoroquinolines suggest that the position of the

fluorine atom can impact their mutagenic potential.[4][5] Given the presence of both fluoro and

iodo substituents on the quinoline scaffold, a cautious approach is warranted.

Core Directive: Personal Protective Equipment
(PPE) - Your First Line of Defense
A multi-layered approach to PPE is essential when handling 7-Fluoro-3-iodoquinoline to

prevent exposure through inhalation, dermal contact, and eye contact.

1. Engineering Controls: The Primary Barrier All handling of 7-Fluoro-3-iodoquinoline,

including weighing, preparing solutions, and running reactions, must be conducted within a

certified chemical fume hood to minimize inhalation of any dust or vapors.[3]

2. Body Protection A flame-resistant lab coat should be worn at all times and kept fully

buttoned. For tasks with a higher risk of splashes, a chemically resistant apron over the lab

coat is recommended.[6]
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3. Hand Protection Given that the hands are most likely to come into direct contact with the

chemical, selecting the appropriate gloves is critical. Disposable nitrile gloves provide a good

baseline of protection for incidental contact.[6] However, for prolonged handling or in situations

where splashes are likely, it is advisable to consult a glove chemical resistance chart.[7][8][9]

[10] Double gloving can provide an additional layer of safety. Always inspect gloves for any

signs of degradation or punctures before use and remove them promptly if contamination

occurs, followed by thorough hand washing.[3]

4. Eye and Face Protection Chemical splash goggles that meet the ANSI Z.87.1 standard are

mandatory.[6] When there is a significant risk of splashing, a face shield should be worn in

addition to safety goggles to protect the entire face.[6][11]

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE:
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PPE Selection Workflow for 7-Fluoro-3-iodoquinoline

Start: Handling
7-Fluoro-3-iodoquinoline

Work in a certified
chemical fume hood?

Weighing solid or
preparing solutions?

Yes

Running a reaction?

Yes

Significant splash risk?

Minimum PPE:
- Lab coat

- Nitrile gloves
- Safety goggles

No

Enhanced PPE:
- Chemical apron
- Double gloves

- Face shield + goggles

Yes

Proceed with work
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Disposal Workflow for 7-Fluoro-3-iodoquinoline Waste

Generation of Waste
(Solid, Liquid, Contaminated Materials)

Segregate as Halogenated
Organic Waste

Decontaminate glassware;
collect rinsate as waste

Collect in a dedicated,
labeled hazardous waste container

Store sealed container in
satellite accumulation area

Arrange for pickup by
EHS/certified waste handler

Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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